2-(3-allyl-2-{[(4-methylphenyl)sulfonyl]imino}-4-oxo-1,3-thiazolidin-5-yl)-N-(4-chlorophenyl)acetamide

• Molecular Formula: C21H20ClN3O4S2
• Molecular Weight: 478 g/mol
• IUPAC Name: N-(4-chlorophenyl)-2-[2-(4-methylphenyl)sulfonylimino-4-oxo-3-prop-2-enyl-1,3-thiazolidin-5-yl]acetamide
• InChI: InChI=1S/C21H20ClN3O4S2/c1-3-12-25-20(27)18(13-19(26)23-16-8-6-15(22)7-9-16)30-21(25)24-31(28,29)17-10-4-14(2)5-11-17/h3-11,18H,1,12-13H2,2H3,(H,23,26)
• InChI Key: RVVIOWBNYMRWEU-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)N=C2N(C(=O)C(S2)CC(=O)NC3=CC=C(C=C3)Cl)CC=C

Description

2-(3-allyl-2-{[(4-methylphenyl)sulfonyl]imino}-4-oxo-1,3-thiazolidin-5-yl)-N-(4-chlorophenyl)acetamide is a chemical compound that has been found to have potential therapeutic applications in various fields of medicine.

Mechanism of Action

The mechanism of action of 2-(3-allyl-2-{[(4-methylphenyl)sulfonyl]imino}-4-oxo-1,3-thiazolidin-5-yl)-N-(4-chlorophenyl)acetamide involves the inhibition of certain enzymes and signaling pathways in the body. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2) enzyme, which is involved in the production of inflammatory mediators. It also inhibits the activity of nuclear factor-kappa B (NF-κB), which is a transcription factor that regulates the expression of genes involved in inflammation and cancer.
Biochemical and Physiological Effects:
Studies have shown that 2-(3-allyl-2-{[(4-methylphenyl)sulfonyl]imino}-4-oxo-1,3-thiazolidin-5-yl)-N-(4-chlorophenyl)acetamide has anti-inflammatory effects in various animal models. It has been found to reduce the production of inflammatory mediators such as prostaglandins and cytokines. It has also been studied for its anti-cancer properties and has been found to inhibit the growth and proliferation of various cancer cell lines. Additionally, it has been found to have potential anti-diabetic effects by improving insulin sensitivity and reducing blood glucose levels.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(3-allyl-2-{[(4-methylphenyl)sulfonyl]imino}-4-oxo-1,3-thiazolidin-5-yl)-N-(4-chlorophenyl)acetamide in lab experiments is its potential therapeutic applications in various fields of medicine. However, one of the limitations is the lack of clinical trials and human studies to support its efficacy and safety.

Future Directions

There are several future directions for the research of 2-(3-allyl-2-{[(4-methylphenyl)sulfonyl]imino}-4-oxo-1,3-thiazolidin-5-yl)-N-(4-chlorophenyl)acetamide. One potential direction is to study its potential therapeutic applications in other fields of medicine such as neurodegenerative diseases and cardiovascular diseases. Another direction is to investigate its potential as a drug delivery system for targeted therapy. Additionally, more studies are needed to determine its efficacy and safety in human trials.

Synthesis Methods

The synthesis of 2-(3-allyl-2-{[(4-methylphenyl)sulfonyl]imino}-4-oxo-1,3-thiazolidin-5-yl)-N-(4-chlorophenyl)acetamide involves the reaction between 4-chloroaniline and 2-(3-allyl-2-oxo-4-thiazolidinylidene)malononitrile in the presence of a base. The resulting product is then treated with p-toluenesulfonyl chloride and N-chlorosuccinimide to yield the final compound.

Scientific Research Applications

2-(3-allyl-2-{[(4-methylphenyl)sulfonyl]imino}-4-oxo-1,3-thiazolidin-5-yl)-N-(4-chlorophenyl)acetamide has been found to have potential therapeutic applications in various fields of medicine. It has been studied for its anti-inflammatory, anti-cancer, and anti-diabetic properties.